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Compound of Interest

Compound Name: Calcium 5'-inosinate

Cat. No.: B1497799

An in-depth guide to the molecular properties of anhydrous Calcium 5'-inosinate for
researchers, scientists, and professionals in drug development. This document provides the
molecular formula and a detailed calculation of the molecular weight of anhydrous Calcium 5'-
inosinate, presented in a clear, tabular format for ease of reference.

Introduction

Anhydrous Calcium 5'-inosinate is the calcium salt of inosinic acid, a nucleotide. It is primarily
utilized in the food industry as a flavor enhancer, often in synergy with monosodium glutamate
(MSG) to create the umami taste. Its role in research and development may extend to studies
of taste reception and nucleotide metabolism. Understanding its fundamental molecular
properties is the first step in any detailed scientific investigation.

Molecular Formula and Weight

The chemical composition and molecular weight of anhydrous Calcium 5'-inosinate are
fundamental parameters for any quantitative scientific work, including stoichiometry, solution
preparation, and analytical characterization.

Molecular Formula

The molecular formula for anhydrous Calcium 5'-inosinate is CL10H11N40O8P.Ca.[1] This
formula indicates that each molecule is composed of 10 carbon atoms, 11 hydrogen atoms, 4
nitrogen atoms, 8 oxygen atoms, 1 phosphorus atom, and 1 calcium atom.
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Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of each atom present in the
molecule. The standard atomic weights of the constituent elements are provided in the table
below, followed by the comprehensive calculation of the molecular weight of anhydrous
Calcium 5'-inosinate.

Standard ]
. ) . Total Weight (
Element Symbol Quantity Atomic Weight
g/mol )

(g/mol)
Carbon C 10 12.011 120.11
Hydrogen H 11 1.008 11.088
Nitrogen N 4 14.007 56.028
Oxygen O 8 15.999 127.992
Phosphorus P 1 30.974 30.974
Calcium Ca 1 40.078 40.078

Total 386.27

The calculated molecular weight of anhydrous Calcium 5'-inosinate is 386.27 g/mol .

Logical Composition of Anhydrous Calcium 5'-
Inosinate

The following diagram illustrates the elemental composition of anhydrous Calcium 5'-
inosinate.

Elemental composition of anhydrous Calcium 5'-inosinate.

Disclaimer: This document is intended for informational purposes for a technical audience. The
information provided is based on publicly available data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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